Cas no 1565991-50-5 (4-chloro-N-(cyanomethyl)-3-methylbenzamide)

• Product Name: 4-chloro-N-(cyanomethyl)-3-methylbenzamide
• CAS No: 1565991-50-5
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• MDL: MFCD26799425
• CID: 5611842
• PubChem ID: 86811492
• Update Time: 2025-05-26

4-chloro-N-(cyanomethyl)-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Z1413986180
• 4-chloro-N-(cyanomethyl)-3-methylbenzamide
• 1565991-50-5
• EN300-3556984
• AKOS033321313

• MDL： MFCD26799425
• Inchi： 1S/C10H9ClN2O/c1-7-6-8(2-3-9(7)11)10(14)13-5-4-12/h2-3,6H,5H2,1H3,(H,13,14)
• InChI Key： JMIKHKPZJJJJRH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(NCC#N)=O)=CC=1C

Computed Properties

• Exact Mass: 208.0403406g/mol
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.9Ų

Additional information on 4-chloro-N-(cyanomethyl)-3-methylbenzamide

Professional Introduction to Compound with CAS No. 1565991-50-5 and Product Name: 4-chloro-N-(cyanomethyl)-3-methylbenzamide

The compound with the CAS number 1565991-50-5 and the product name 4-chloro-N-(cyanomethyl)-3-methylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of a chloro substituent, a cyanomethyl group, and a methylbenzamide backbone contributes to its distinctive reactivity and biological profile, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of 4-chloro-N-(cyanomethyl)-3-methylbenzamide in the synthesis of novel bioactive molecules. The chloro group at the fourth position of the benzene ring enhances electrophilic aromatic substitution reactions, allowing for further functionalization and diversification of the compound’s structure. This property is particularly useful in medicinal chemistry, where structural modifications can lead to improved pharmacological activity and reduced side effects. The cyanomethyl moiety introduces a polar group that can interact with biological targets, potentially enhancing binding affinity and selectivity.

In addition to its structural significance, 4-chloro-N-(cyanomethyl)-3-methylbenzamide has been explored in various pharmacological contexts. Research indicates that this compound exhibits promising activity against certain enzymatic targets, making it a potential lead compound for the development of new therapeutic agents. For instance, studies have suggested that derivatives of this molecule may inhibit specific kinases or other enzymes involved in inflammatory pathways. Such findings are particularly relevant in the context of chronic diseases where enzyme inhibition can modulate disease progression and improve patient outcomes.

The synthesis of 4-chloro-N-(cyanomethyl)-3-methylbenzamide involves a series of well-defined chemical transformations that highlight its synthetic utility. The introduction of the chloro group typically proceeds via electrophilic aromatic substitution, while the cyanomethyl group can be incorporated through nucleophilic addition reactions. These synthetic strategies not only demonstrate the versatility of this compound but also provide valuable insights into methodologies that can be applied to other related molecules. The methylbenzamide core further contributes to its stability and reactivity, allowing for further derivatization without significant degradation.

From a computational chemistry perspective, 4-chloro-N-(cyanomethyl)-3-methylbenzamide has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding interactions with potential biological targets at an atomic level. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict binding affinities and identify key interaction sites. Such computational approaches are increasingly integral to modern drug discovery pipelines, providing critical data that complements experimental investigations.

The pharmacokinetic properties of 4-chloro-N-(cyanomethyl)-3-methylbenzamide are also under active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing insights into its bioavailability and metabolic pathways. These findings are essential for designing effective dosing regimens and minimizing potential toxicities, ensuring that the compound can be safely translated into clinical applications.

In conclusion, 4-chloro-N-(cyanomethyl)-3-methylbenzamide represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of substituents offers multiple opportunities for further exploration in both synthetic chemistry and drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.